Cas no 1556404-96-6 (ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate)

• Product Name: ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate
• CAS No: 1556404-96-6
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5291340
• Update Time: 2026-03-10

ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-amino-5,5-difluoro-, ethyl ester
• ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate

• Inchi： 1S/C9H15F2NO2/c1-2-14-8(13)6-5-9(10,11)4-3-7(6)12/h6-7H,2-5,12H2,1H3
• InChI Key： ZZKFYDPVAOEOIV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CC(F)(F)CCC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate

Comprehensive Overview of Ethyl 2-Amino-5,5-Difluoro-Cyclohexanecarboxylate (CAS No. 1556404-96-6)

Ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate (CAS No. 1556404-96-6) is a fluorinated cyclohexane derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoro substitution and ethyl ester functional group, has garnered attention for its unique structural properties and potential as a building block in synthetic chemistry. Its molecular formula, C₉H₁₅F₂NO₂, reflects a balance of lipophilicity and reactivity, making it a versatile intermediate for drug discovery and material science.

In recent years, the demand for fluorinated compounds like ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in designing protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and viral infections. The compound's cyclohexane backbone and amino-ester moiety also make it a candidate for developing novel chiral catalysts and ligands in asymmetric synthesis.

From an environmental perspective, the difluoro group in CAS No. 1556404-96-6 contributes to reduced biodegradability, raising questions about its ecological impact. However, advancements in green chemistry have led to more sustainable synthesis routes, minimizing waste and energy consumption. This aligns with the growing trend of eco-friendly pharmaceuticals, a topic frequently searched in scientific forums and AI-driven platforms.

The compound's solubility and stability under various pH conditions are frequently discussed in research papers. Its ethyl ester group enhances solubility in organic solvents, while the amino functionality allows for further derivatization. These properties are crucial for formulators seeking to optimize drug delivery systems, a hot topic in nanomedicine and controlled-release technologies.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate. Purity thresholds (>98%) are critical for its use in high-value applications, and suppliers often highlight this in product specifications. The compound's CAS No. 1556404-96-6 serves as a unique identifier in regulatory documentation and patent filings, ensuring traceability in global supply chains.

In summary, ethyl 2-amino-5,5-difluoro-cyclohexanecarboxylate represents a convergence of innovation in fluorine chemistry and medicinal design. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring relevance in both academic and industrial settings.